Cas no 2172250-39-2 (6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-6-azaspiro2.5octane-1-carboxylic acid)

• Product Name: 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-6-azaspiro2.5octane-1-carboxylic acid
• CAS No: 2172250-39-2
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6410163
• PubChem ID: 165586748
• Update Time: 2025-08-03

6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-6-azaspiro2.5octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-6-azaspiro2.5octane-1-carboxylic acid
• 2172250-39-2
• EN300-1526170
• 6-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-6-azaspiro[2.5]octane-1-carboxylic acid

• Inchi： 1S/C28H32N2O5/c1-18(10-11-25(31)30-14-12-28(13-15-30)16-24(28)26(32)33)29-27(34)35-17-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,18,23-24H,10-17H2,1H3,(H,29,34)(H,32,33)
• InChI Key： JQQUBCMSIUTNRW-UHFFFAOYSA-N
• SMILES： OC(C1CC21CCN(C(CCC(C)NC(=O)OCC1C3C=CC=CC=3C3=CC=CC=C13)=O)CC2)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-6-azaspiro2.5octane-1-carboxylic acid

Exploring the Potential of CAS No 2172250-39-2: A Comprehensive Overview

The compound with CAS No 2172250-39-2, known as 6-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl)-6-azaspiro[2.5]octane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug design and material science.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in peptide synthesis and drug delivery systems. The presence of this group in the compound suggests its role in enhancing bioavailability and stability, making it a valuable component in medicinal chemistry. Researchers have explored its use in developing novel therapeutic agents targeting complex biological pathways.

The spiro structure within the molecule, specifically the spiro[2.5]octane framework, contributes to its rigidity and unique spatial arrangement. This structural feature is crucial for optimizing pharmacokinetic properties, such as absorption and distribution, which are critical for drug efficacy. Recent advancements in computational chemistry have allowed for precise modeling of this structure, providing deeper insights into its potential interactions with biological systems.

In terms of synthesis, the compound is typically derived from a multi-step process involving peptide coupling and cyclization reactions. The use of advanced protection strategies, such as Fmoc protection, ensures high yields and purity during the synthesis. Innovations in catalytic methods have further streamlined the production process, making it more accessible for large-scale applications.

Emerging research has also focused on the compound's role in nanotechnology, particularly in the development of self-assembling materials. Its amphiphilic nature allows for the formation of nanostructures with applications in drug delivery and imaging technologies. These findings underscore its versatility across multiple disciplines.

The integration of Fmoc groups into complex molecules like CAS No 2172250-39-2 represents a significant advancement in modern organic chemistry. By leveraging cutting-edge research and innovative synthesis techniques, this compound continues to pave the way for groundbreaking discoveries in both academic and industrial settings.

In conclusion, CAS No 2172250-39-2 stands as a testament to the ingenuity and progress in chemical science. Its intricate structure and diverse applications position it as a key player in future developments across various scientific domains.